14-benzyl-5,5-dimethyl-6,17-dithia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,8,11(16),12-pentaen-15-one

• IUPAC Name: 14-benzyl-5,5-dimethyl-6,17-dithia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,8,11(16),12-pentaen-15-one
• InChI: InChI=1S/C21H19N3OS2/c1-21(2)9-16-14(11-26-21)8-15-17-18(27-19(15)23-16)20(25)24(12-22-17)10-13-6-4-3-5-7-13/h3-8,12H,9-11H2,1-2H3
• InChI Key: VNSJFMLRZFYOMY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC3=C(C=C2CS1)C4=C(S3)C(=O)N(C=N4)CC5=CC=CC=C5)C
• Molecular Formula: C21H19N3OS2
• Molecular Weight: 393.5 g/mol

Description

3-benzyl-8,8-dimethyl-7,10-dihydro-8H-thiopyrano[3’‘,4’‘:5’,6’]pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a complex heterocyclic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-benzyl-8,8-dimethyl-7,10-dihydro-8H-thiopyrano[3’‘,4’‘:5’,6’]pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4(3H)-one typically involves multi-step organic reactions. The process often starts with the preparation of the core pyrimidine structure, followed by the introduction of the thieno and pyrido rings. The thiopyrano ring is then formed through cyclization reactions. Specific reagents and catalysts, such as strong acids or bases, are used to facilitate these transformations .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

3-benzyl-8,8-dimethyl-7,10-dihydro-8H-thiopyrano[3’‘,4’‘:5’,6’]pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of the sulfur atom in the thiopyrano ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the heterocyclic rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce various functional groups onto the heterocyclic rings .

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a subject for studying reaction mechanisms.

Biology: Its unique structure makes it a candidate for studying interactions with biological macromolecules.

Industry: Could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-benzyl-8,8-dimethyl-7,10-dihydro-8H-thiopyrano[3’‘,4’‘:5’,6’]pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4(3H)-one involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to fit into specific binding sites, potentially inhibiting or activating biological pathways. The exact pathways and targets would depend on the specific application and require further research .

Comparison with Similar Compounds

Similar Compounds

Dihydro-8H-pyrano[3’‘,4’‘5’,6’]pyrido[3’,2’4,5]thieno[3,2-d]pyrimidines: These compounds share a similar core structure but lack the benzyl and dimethyl groups.

Piperidino[4’,3’4,5]thieno[2,3-d]-4-aminopyrimidines: These compounds have a piperidine ring instead of the thiopyrano ring.

Uniqueness

The presence of the benzyl and dimethyl groups in 3-benzyl-8,8-dimethyl-7,10-dihydro-8H-thiopyrano[3’‘,4’‘:5’,6’]pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4(3H)-one adds to its chemical diversity and potential for unique interactions in biological systems. This makes it a valuable compound for further study and application .